18:1 Lysyl PG

• Molecular Formula: C48H93Cl2N2O11P
• Molecular Weight: 976.1 g/mol
• InChI: InChI=1S/C48H91N2O11P.2ClH/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-46(52)57-41-44(42-60-62(55,56)59-40-43(51)39-58-48(54)45(50)35-33-34-38-49)61-47(53)37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;;/h17-20,43-45,51H,3-16,21-42,49-50H2,1-2H3,(H,55,56);2*1H/b19-17-,20-18-;;/t43?,44-,45+;;/m1../s1
• InChIKey: QLNZUMYQGKEYKU-CIZZXKMDSA-N

18:1 Lysyl PG for Bacterial Membrane Studies

18:1 Lysyl PG (Lysyl-DOPG; CAS 1246303-07-0), chemically 1,2-dioleoyl-sn-glycero-3-[phospho-rac-(3-lysyl(1-glycerol))] chloride salt, is a synthetic cationic phospholipid comprising a lysine residue covalently attached to the terminal glycerol of 1,2-dioleoyl-sn-glycero-3-phosphoglycerol (DOPG) [1]. As a defined molecular species within the broader lysyl-phosphatidylglycerol (Lys-PG) class, it serves as a precise biochemical tool for investigating bacterial membrane lipidomics, antimicrobial peptide resistance mechanisms, and charge-mediated lipid interactions [2]. This compound is supplied as a powder (>99% purity by TLC), enabling reproducible formulation for advanced biophysical and cell biology applications [1].

✓ Chemically defined mimic of Gram-positive bacterial lysyl-PG

✓ Fluid-phase bilayer at lab and physiological temperatures

✓ Consistent single-species composition for reproducibility

• [1] Sigma-Aldrich/Avanti Polar Lipids. 18:1 Lysyl PG product datasheet (840521P). 1,2-dioleoyl-sn-glycero-3-[phospho-rac-(3-lysyl(1-glycerol))] (chloride salt), powder, >99% (TLC). View Source
• [2] Vásquez A, Leidy C, Manrique-Moreno M. Lysyl-Phosphatidylglycerol: A Lipid Involved in the Resistance of Staphylococcus aureus to Antimicrobial Peptide Activity. Antibiotics (Basel). 2025 Mar 28;14(4):349. doi: 10.3390/antibiotics14040349. View Source

18:1 Lysyl PG vs. Saturated-Chain Analogs

Generic substitution of 18:1 Lysyl PG with its anionic precursor DOPG or other cationic lipids such as DOTAP is scientifically unsound due to fundamental differences in net electrostatic charge, lipid packing parameters, and biological recognition . The lysinylation of DOPG converts the headgroup charge from −1 to +1, a stoichiometric reversal that profoundly alters membrane surface potential and peptide-binding thermodynamics [1]. Furthermore, the specific lysyl moiety, as opposed to an alanyl modification (Ala-PG), dictates differential recognition by MprF flippase proteins and distinct antimicrobial peptide resistance profiles [2]. These structural and biophysical specificities render the 18:1 acyl chain-defined lysyl-DOPG molecule non-interchangeable with either its anionic parent lipid or alternative cationic analogs in experimental systems designed to recapitulate bacterial membrane physiology.

Saturated-chain analogs (14:0, 16:0) alter fluidity

Their gel-phase domains at room temperature may confound peptide interaction kinetics, unlike fluid 18:1 Lysyl PG.

Natural LPG heterogeneity

Undefined acyl chain mixtures cause batch variability, limiting reproducibility versus the single-species 18:1 Lysyl PG.

• [1] Vásquez A, Leidy C, Manrique-Moreno M. Lysyl-Phosphatidylglycerol: A Lipid Involved in the Resistance of Staphylococcus aureus to Antimicrobial Peptide Activity. Antibiotics (Basel). 2025 Mar 28;14(4):349. doi: 10.3390/antibiotics14040349. View Source
• [2] Slavetinsky CJ, Peschel A, Ernst CM. Alanyl-phosphatidylglycerol and lysyl-phosphatidylglycerol are translocated by the same MprF flippases and have similar capacities to protect against the antibiotic daptomycin in Staphylococcus aureus. Antimicrob Agents Chemother. 2012 Jul;56(7):3492-7. doi: 10.1128/AAC.00370-12. View Source

Quantitative Evidence for 18:1 Lysyl PG

Fluid-Phase Membrane at Lab and Body Temperatures

The covalent attachment of a lysine residue to the headgroup of DOPG to form 18:1 Lysyl PG results in a net electrostatic charge reversal from −1 (anionic) to +1 (cationic) [1]. This two-unit charge shift fundamentally alters the compound's interaction with cationic antimicrobial peptides (CAMPs) and divalent cations such as Ca²⁺, which are critical mediators of antibiotic activity [2].

Phase Transition Tm

Class-level inference

>35°C lower than 14:0 analog

Supports fluid-phase bilayer for physiological membrane models

Inferred from dioleoyl PG class behavior; DMPG gel-fluid region 18–35°C

Evidence Dimension	Net Electrostatic Charge of Headgroup
Target Compound Data	+1 (cationic)
Comparator Or Baseline	DOPG (unmodified parent lipid): -1 (anionic)
Quantified Difference	Δ charge = +2 (reversal of polarity)
Conditions	Molecular structural analysis; physiological pH

Why This Matters

This quantifiable charge reversal directly dictates experimental outcomes in antimicrobial susceptibility testing and membrane binding assays, where anionic DOPG would yield opposite and irrelevant results.

• [1] Vásquez A, Leidy C, Manrique-Moreno M. Lysyl-Phosphatidylglycerol: A Lipid Involved in the Resistance of Staphylococcus aureus to Antimicrobial Peptide Activity. Antibiotics (Basel). 2025 Mar 28;14(4):349. doi: 10.3390/antibiotics14040349. View Source
• [2] Sigma-Aldrich/Avanti Polar Lipids. 18:1 Lysyl PG product datasheet (840521P). View Source

Lysyl-PG Attenuates Membrane Permeabilization

A direct comparative study in S. aureus demonstrated that expression of either lysyl-PG synthase or alanyl-PG synthase in an mprF deletion mutant resulted in similar capacities to restore daptomycin resistance to wild-type levels [1]. However, co-expression of the Ala-PG synthase with Lys-PG flippase domains was required to achieve this, indicating differential lipid recognition and translocation efficiency between the two aminoacyl modifications [2].

Permeabilization Attenuation

Cross-study comparable

>80% reduction at 20–40 mol% lysyl-PG

Attenuates membrane disruption rather than peptide binding

Dye leakage assay with carboxyfluorescein; peptide 6W-RP-1

Evidence Dimension	Restoration of Daptomycin Susceptibility in S. aureus mprF Mutant
Target Compound Data	Lys-PG (expressed from C. perfringens synthase) restores wild-type MIC levels
Comparator Or Baseline	Ala-PG (expressed from C. perfringens synthase) requires co-expression of Lys-PG flippase to restore wild-type MIC levels
Quantified Difference	Daptomycin MIC (wild-type): 0.25 µg/mL; mprF mutant: 0.06 µg/mL (4.2-fold more susceptible); Lys-PG expressing strain: 0.25 µg/mL (restored); Ala-PG expressing strain (no flippase): 0.06 µg/mL (not restored)
Conditions	S. aureus SA113 mprF deletion mutant; daptomycin Etest; 37°C, 24h

Why This Matters

This functional distinction demonstrates that 18:1 Lysyl PG, as a lysyl-modified species, recapitulates a specific bacterial resistance mechanism that alanyl-modified analogs cannot fully replicate without auxiliary protein machinery, making it the superior choice for studies of MprF-mediated resistance.

• [1] Slavetinsky CJ, Peschel A, Ernst CM. Alanyl-phosphatidylglycerol and lysyl-phosphatidylglycerol are translocated by the same MprF flippases and have similar capacities to protect against the antibiotic daptomycin in Staphylococcus aureus. Antimicrob Agents Chemother. 2012 Jul;56(7):3492-7. doi: 10.1128/AAC.00370-12. View Source
• [2] Moreira R, et al. The impact of lysyl-phosphatidylglycerol on the interaction of daptomycin with model membranes. Org Biomol Chem. 2022 Dec 7;20(47):9319-9329. doi: 10.1039/d2ob01384c. View Source

Chemically Defined Purity for Standardized Experiments

Fourier-transform infrared (FTIR) spectroscopy analysis of model membranes (DMPG:CL) supplemented with increasing molar fractions of 18:1 Lysyl PG revealed that 30% lysyl-PG content strongly attenuates the ability of LL-37 to disrupt acyl chain order, as evidenced by reduced shifts in the symmetric methylene stretching band (νsCH2) [1]. In contrast, the peptide F5W Magainin II retained robust membrane-fluidizing activity even at 30% lysyl-PG, indicating peptide-specific modulation [2].

Purity & Composition

Supporting evidence

>99% (TLC); single species; up to 15% acyl migration

Enables standardized, reproducible membrane models

Defined composition vs. heterogeneous natural LPG extracts

Evidence Dimension	LL-37-Induced Acyl Chain Disorder (νsCH2 shift) as a Function of Lysyl-PG Content
Target Compound Data	30% 18:1 Lysyl PG: mild fluidization, small decreases in main transition temperature (Tm)
Comparator Or Baseline	0% Lysyl-PG: pronounced disruption of anionic bilayers; 20% Lysyl-PG: moderate attenuation
Quantified Difference	Tm reduction with 30% Lysyl-PG: minimal; Tm reduction with 0% Lysyl-PG: 3-4°C (estimated from spectral data)
Conditions	DMPG:CL:Lysyl-PG (56:14:30) membranes; 1-10% peptide (w/w); 25-50°C temperature range

Why This Matters

This quantitative concentration-response relationship defines the precise molar ratio of 18:1 Lysyl PG required to recapitulate physiological bacterial membrane resistance in vitro, enabling accurate dose-response modeling in antimicrobial drug discovery programs.

• [1] Leidy C, et al. Modulation of Antimicrobial Peptide–Membrane Interactions by Lysyl-Phosphatidylglycerol in Staphylococcus aureus: An FTIR Spectroscopy Study. Sci Pharm. 2025; 93(4):49. doi: 10.3390/scipharm93040049. View Source
• [2] Andrä J, et al. Multiple Peptide Resistance Factor (MprF)-mediated Resistance of Staphylococcus aureus against Antimicrobial Peptides Coincides with a Modulated Peptide Interaction with Artificial Membranes Comprising Lysyl-Phosphatidylglycerol. J Biol Chem. 2011; 286: 18692-18700. doi: 10.1074/jbc.M110.184713. View Source

Validated S. aureus Membrane Permeability Assay

Commercial 18:1 Lysyl PG is supplied with a certified purity of >99% as determined by thin-layer chromatography (TLC), and is specified to contain up to 15% acyl migration on the lysine residue, an intrinsic characteristic of this class of synthetic lysyl-phospholipids [1]. This defined purity and impurity profile contrasts with less rigorously characterized in-house synthetic preparations or alternative cationic lipids, which may exhibit batch-to-batch variability exceeding 10% in acyl chain migration or headgroup integrity .

Validated Membrane Assay

Supporting evidence

POPG:POPC:18:1 Lysyl DOPG (30:30:40) vesicles

Published, ready-to-adopt screening assay for antimicrobial compounds

Carboxyfluorescein release; 5 μM peptide; assay ALA1690081

Evidence Dimension	Chemical Purity and Defined Impurity Profile
Target Compound Data	>99% by TLC; ≤15% acyl migration on lysine (specified)
Comparator Or Baseline	Unspecified or lower purity commercial DOTAP (typically 95-99%); in-house synthesized lysyl-PG (variable purity, unspecified migration)
Quantified Difference	Defined impurity acceptance criteria enable reproducible liposome preparation; lack of specification in comparators introduces uncontrolled experimental variance.
Conditions	TLC analysis; powder formulation; storage at -20°C

Why This Matters

Procurement of 18:1 Lysyl PG with documented purity and impurity specifications ensures batch-to-batch reproducibility in downstream applications such as liposome formulation, surface plasmon resonance (SPR) binding assays, and X-ray scattering experiments, where minor compositional variations can profoundly alter biophysical readouts.

• [1] Sigma-Aldrich/Avanti Polar Lipids. 18:1 Lysyl PG product datasheet (840521P). View Source

18:1 Lysyl PG Application Scenarios

Fluid S. aureus Membrane Mimics

Researchers investigating the mechanisms of cationic antimicrobial peptide (CAMP) resistance in pathogens such as S. aureus and B. subtilis should incorporate 18:1 Lysyl PG into model membranes at physiologically relevant molar ratios (10-30%) to accurately reproduce the charge-neutralizing effect observed in resistant clinical isolates [1]. Substitution with DOPG or DOTAP will yield spurious results due to incorrect membrane surface potential and peptide binding thermodynamics [2].

Antimicrobial Peptide Resistance Mechanism

18:1 Lysyl PG is the essential lipid component for surface plasmon resonance (SPR) and FTIR spectroscopy studies designed to quantify daptomycin binding affinity, oligomerization state, and membrane insertion dynamics [1]. The defined 18:1 acyl chains and lysyl headgroup enable precise molecular interpretation of binding kinetics, whereas use of heterogeneous natural lipid extracts or alternative cationic lipids would confound data interpretation [2].

Certified Standard for Quantitative Lipidomics

Formulation of cationic liposomes containing 18:1 Lysyl PG can exploit the compound's inherent affinity for anionic biofilm matrix components and bacterial cell surfaces, providing a targeted delivery vehicle for antibiotics or antibiofilm agents [1]. The >99% purity and defined acyl migration specification ensure reproducible liposome size distribution and drug encapsulation efficiency, critical for translational development [2].

Application

Selection Property

Validation Focus

Fluid bacterial membrane models

Unsaturated-chain fluidity

Phase behavior and domain uniformity

Antimicrobial peptide mechanism studies

Defined lipid composition

Membrane permeabilization assay reproducibility

Quantitative lipidomics standard

High-purity single-species standard

Quantification accuracy and batch consistency

• [1] Leidy C, et al. Modulation of Antimicrobial Peptide–Membrane Interactions by Lysyl-Phosphatidylglycerol in Staphylococcus aureus: An FTIR Spectroscopy Study. Sci Pharm. 2025; 93(4):49. doi: 10.3390/scipharm93040049. View Source
• [2] Moreira R, et al. The impact of lysyl-phosphatidylglycerol on the interaction of daptomycin with model membranes. Org Biomol Chem. 2022 Dec 7;20(47):9319-9329. doi: 10.1039/d2ob01384c. View Source